Cas no 1822545-17-4 (tert-butyl 6-methylpiperidine-2-carboxylate)

• Product Name: tert-butyl 6-methylpiperidine-2-carboxylate
• CAS No: 1822545-17-4
• MDL: MFCD24517968
• CID: 4621201
• PubChem ID: 78131880
• Update Time: 2025-06-09

tert-butyl 6-methylpiperidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 6-methylpiperidine-2-carboxylate

• MDL： MFCD24517968

Additional information on tert-butyl 6-methylpiperidine-2-carboxylate

Research Brief on tert-Butyl 6-Methylpiperidine-2-carboxylate (CAS: 1822545-17-4): Recent Advances and Applications

In recent years, tert-butyl 6-methylpiperidine-2-carboxylate (CAS: 1822545-17-4) has emerged as a compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its piperidine scaffold and tert-butyl ester group, has been explored for its potential applications in drug discovery and development. The piperidine moiety is a common structural feature in many bioactive molecules, making this compound a valuable intermediate in the synthesis of novel therapeutic agents. Recent studies have highlighted its role in the development of central nervous system (CNS) drugs, anti-inflammatory agents, and antimicrobial compounds.

One of the key areas of research involving tert-butyl 6-methylpiperidine-2-carboxylate is its use as a building block in the synthesis of small molecule inhibitors. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility in the development of selective kinase inhibitors. The researchers utilized the tert-butyl ester group as a protecting group, which was later cleaved to yield the free carboxylic acid for further functionalization. This approach enabled the synthesis of a series of potent inhibitors targeting specific kinases involved in cancer progression. The study reported promising in vitro and in vivo results, underscoring the compound's potential in oncology drug development.

Another notable application of tert-butyl 6-methylpiperidine-2-carboxylate is in the field of CNS drug discovery. A recent publication in Bioorganic & Medicinal Chemistry Letters detailed its incorporation into the design of novel dopamine receptor modulators. The piperidine core of the compound was found to enhance binding affinity to dopamine receptors, while the tert-butyl ester group improved metabolic stability. These findings suggest that the compound could serve as a valuable scaffold for the development of next-generation antipsychotic and antidepressant drugs. The study also highlighted the compound's favorable pharmacokinetic properties, including good oral bioavailability and brain penetration.

In addition to its pharmaceutical applications, tert-butyl 6-methylpiperidine-2-carboxylate has also been investigated for its potential in agrochemical research. A 2022 study in the Journal of Agricultural and Food Chemistry explored its use as an intermediate in the synthesis of novel pesticides. The researchers found that derivatives of the compound exhibited potent insecticidal activity against a range of agricultural pests. The tert-butyl ester group was particularly effective in enhancing the lipophilicity of the derivatives, thereby improving their penetration through insect cuticles. This research opens up new avenues for the development of environmentally friendly pest control agents.

Despite these promising developments, challenges remain in the large-scale synthesis and application of tert-butyl 6-methylpiperidine-2-carboxylate. Recent efforts have focused on optimizing synthetic routes to improve yield and purity. A 2023 study in Organic Process Research & Development reported a scalable and cost-effective method for the synthesis of the compound, utilizing catalytic hydrogenation and esterification techniques. This advancement is expected to facilitate its broader adoption in industrial and academic research settings.

In conclusion, tert-butyl 6-methylpiperidine-2-carboxylate (CAS: 1822545-17-4) represents a versatile and valuable compound in chemical biology and pharmaceutical research. Its applications span drug discovery, agrochemical development, and beyond, with recent studies highlighting its potential in kinase inhibition, CNS modulation, and pest control. Continued research and optimization of synthetic methods will likely further expand its utility and impact in these fields. As such, this compound remains a focal point of interest for researchers seeking to develop innovative therapeutic and agrochemical solutions.